Cas no 795-43-7 (BIS(4-HYDROXYPHENYL)PHENYLPHOSPHINE OXIDE)

• Product Name: BIS(4-HYDROXYPHENYL)PHENYLPHOSPHINE OXIDE
• CAS No: 795-43-7
• MF: C₁₈H₁₅O₃P
• MW: 310.283665895462
• CID: 890850
• PubChem ID: 69930
• Update Time: 2025-04-19

BIS(4-HYDROXYPHENYL)PHENYLPHOSPHINE OXIDE Chemical and Physical Properties

Names and Identifiers

• BIS(4-HYDROXYPHENYL)PHENYLPHOSPHINE OXIDE
• 4-[(4-hydroxyphenyl)-phenylphosphoryl]phenol
• Bis-<4-hydroxy-phenyl><phenyl>-phosphinoxid
• EINECS 212-347-7
• 4,4'-(Phenylphosphinylidene)bisphenol
• p,p'-(Phenylphosphinylidene)bisphenol
• Bis(4-hydroxyphenyl)phenyl phosphine oxide
• 4,4'-(phenylphosphoryl)diphenol
• NS00038045
• 795-43-7
• DTXSID00229719
• SCHEMBL672552
• Bis(4-hydroxyphenyl)(phenyl)phosphine oxide
• FYXPKOPFEGFWHG-UHFFFAOYSA-N
• FT-0754183

• Inchi： 1S/C18H15O3P/c19-14-6-10-17(11-7-14)22(21,16-4-2-1-3-5-16)18-12-8-15(20)9-13-18/h1-13,19-20H
• InChI Key： FYXPKOPFEGFWHG-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 310.07600
• Monoisotopic Mass: 310.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 567.2°C at 760 mmHg
• Flash Point: 296.8°C
• Refractive Index: 1.67
• PSA: 67.34000
• LogP: 2.73720